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CAS No.: 4151-97-7
Cat. No.: B148824
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An In-depth Technical Guide to 1-Chloro-3-methoxypropan-2-ol: Properties, Synthesis,
Analysis, and Applications

Introduction

1-Chloro-3-methoxypropan-2-ol, with a molecular weight of 124.57 g/mol , is a significant
chemical intermediate in the pharmaceutical and chemical industries.[1][2] Its bifunctional
nature, containing both a chlorine atom and a hydroxyl group, makes it a versatile building
block for the synthesis of more complex molecules. This guide provides a comprehensive
overview of its physicochemical properties, synthesis, analytical characterization, and key
applications, with a focus on its role in drug development. Specifically, it is a crucial precursor in
the synthesis of O-Methylganciclovir, an analog of the antiviral drug Ganciclovir.[3]

Section 1: Physicochemical Properties

1-Chloro-3-methoxypropan-2-ol is a clear, faintly yellow oily liquid under standard conditions.
[3] A summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)
Molecular Weight 124.57 g/mol [1112]
Molecular Formula C4H9CIO2 [11[415]
CAS Number 4151-97-7 [1][21[4][5][6]
Boiling Point 171 °C [1][6]
Density 1.161 g/cm3 [1][6]
Refractive Index 1.4463 [1][6]

Flash Point 72 °C [1]

Storage Temperature Below +30°C [1]

1-chloro-3-methoxy-2-
Synonyms propanol, 3-Chloro-1-methoxy-  [3][4][5][6]
2-propanol

Section 2: Synthesis and Mechanism

The primary industrial synthesis of 1-Chloro-3-methoxypropan-2-ol involves the ring-opening
reaction of epichlorohydrin with methanol. This reaction is typically catalyzed by an acid or a
base.

Synthesis Workflow

The reaction proceeds via the nucleophilic attack of the methanol oxygen on one of the carbon
atoms of the epoxide ring in epichlorohydrin. This attack leads to the opening of the three-
membered ring and the formation of the chlorohydrin ether.
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Caption: Synthesis workflow for 1-Chloro-3-methoxypropan-2-ol.

Experimental Protocol: Synthesis from Epichlorohydrin
and Methanol

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic
stirrer and a reflux condenser.

Reagents: Charge the flask with epichlorohydrin and an excess of methanol. The excess
methanol serves as both a reactant and a solvent.

Catalysis: Slowly add a catalytic amount of a suitable acid (e.g., sulfuric acid) or base (e.g.,
sodium methoxide) to the reaction mixture while stirring. The reaction is exothermic, and the
temperature should be controlled.

Reaction: Heat the mixture to reflux and maintain for several hours until the reaction is
complete, as monitored by techniques like gas chromatography.

Workup: After cooling, neutralize the catalyst. If an acid catalyst was used, a base is added,
and vice-versa.

Purification: Remove the excess methanol by rotary evaporation. The crude product is then
purified by fractional distillation under reduced pressure to yield pure 1-Chloro-3-
methoxypropan-2-ol.
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Section 3: Analytical Characterization

The identity and purity of 1-Chloro-3-methoxypropan-2-ol are typically confirmed using a
combination of chromatographic and spectroscopic techniques, including Gas
Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)
spectroscopy, and Infrared (IR) spectroscopy.

Analytical Workflow: GC-MS

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds. For the analysis of chloropropanols like 1-Chloro-3-methoxypropan-2-ol,
derivatization is often employed to improve chromatographic properties and detection
sensitivity.

Derivatization with
e.g., PBA

Data Analysis and
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Liquid-Liquid Extraction GC-MS Analysis

Sample containing
1-Chloro-3-methoxypropan-2-ol

Click to download full resolution via product page

Caption: Analytical workflow for the GC-MS analysis of 1-Chloro-3-methoxypropan-2-ol.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: Prepare a standard solution of 1-Chloro-3-methoxypropan-2-ol in a
suitable solvent (e.g., methanol) at a known concentration. For unknown samples, perform a
liquid-liquid extraction to isolate the analyte.

o Derivatization: To a known volume of the sample or standard, add a derivatizing agent such
as phenylboronic acid (PBA) to convert the hydroxyl group into a less polar and more volatile
derivative.

e GC-MS Conditions:

o

Injector: Set to a temperature of 250 °C with a splitless injection of 1 L.

[¢]

Column: Use a non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 pum).

Carrier Gas: Use helium at a constant flow rate of 1 mL/min.

[¢]
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o Oven Program: Start at 60 °C, hold for 1 minute, then ramp up to 270 °C at a rate of 10-20
°C/min.

o Mass Spectrometer: Operate in electron ionization (El) mode at 70 eV, scanning a mass
range of m/z 50-500.

o Data Analysis: Identify the derivative of 1-Chloro-3-methoxypropan-2-ol by its retention
time and mass spectrum. Quantify the analyte by comparing its peak area to a calibration
curve generated from the standards.

Section 4: Applications in Drug Development

As previously mentioned, a primary application of 1-Chloro-3-methoxypropan-2-ol is in the
synthesis of O-Methylganciclovir, an antiviral drug candidate.

Synthesis of O-Methylganciclovir

In this synthesis, 1-Chloro-3-methoxypropan-2-ol serves as the acyclic side-chain precursor
that is attached to the guanine base. The hydroxyl group of 1-Chloro-3-methoxypropan-2-ol
is typically protected before the coupling reaction with the purine base.
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Caption: Synthetic pathway to O-Methylganciclovir.

Section 5: Safety and Handling

1-Chloro-3-methoxypropan-2-ol is a hazardous chemical and must be handled with
appropriate safety precautions.
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e Hazards: It is a combustible liquid and is harmful if swallowed, inhaled, or in contact with
skin.[7][8] It can cause serious eye irritation and skin irritation.[5]

» Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat and ignition sources.[3]

o Disposal: Dispose of waste materials according to local, state, and federal regulations.[8]

Conclusion

1-Chloro-3-methoxypropan-2-ol is a valuable and versatile chemical intermediate with
significant applications in organic synthesis, particularly in the pharmaceutical industry. A
thorough understanding of its properties, synthesis, and handling is crucial for its safe and
effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tandfonline.com [tandfonline.com]

2. par.nsf.gov [par.nsf.gov]

3. Epichlorohydrin (1-chloro-2,3-epoxypropane, 13-chloropropylene oxide, glycidyl chloride,
Chloromethyloxirane) CAS#106-89-8 [kangmei.com]

¢ 4. Improvement of a GC-MS analytical method for the simultaneous detection of 3-MCPD
and 1,3-DCP in food - PMC [pmc.ncbi.nim.nih.gov]

¢ 5. Chloropropanols (3-MCPD, 1,3-DCP) from food contact materials: GC-MS method
improvement, market survey and investigations on the effect of hot water extraction -
PubMed [pubmed.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7. Simultaneous Determination of Chloropropanol Fatty Acid Esters in Refined Corn QOil
Using GC-MS [gavinpublishers.com]

¢ 8. pubs.rsc.org [pubs.rsc.org]

¢ To cite this document: BenchChem. [1-Chloro-3-methoxypropan-2-ol molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148824/docs#1-chloro-3-methoxypropan-2-ol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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